Cas no 501077-56-1 (N-(3-methoxyphenyl)piperidine-1-carbothioamide)

• Product Name: N-(3-methoxyphenyl)piperidine-1-carbothioamide
• CAS No: 501077-56-1
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5805004
• PubChem ID: 1326553
• Update Time: 2025-07-20

N-(3-methoxyphenyl)piperidine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarbothioamide, N-(3-methoxyphenyl)-
• SR-01000252057
• 501077-56-1
• N-(3-methoxyphenyl)piperidine-1-carbothioamide
• SR-01000252057-1
• AKOS002276664
• NSC202125
• NSC-202125
• F1533-0348
• HMS1589A04

• Inchi： 1S/C13H18N2OS/c1-16-12-7-5-6-11(10-12)14-13(17)15-8-3-2-4-9-15/h5-7,10H,2-4,8-9H2,1H3,(H,14,17)
• InChI Key： LCYBFYULQKNLTB-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(OC)=C2)=S)CCCCC1

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 361.7±44.0 °C(Predicted)
• pka: 14.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-(3-methoxyphenyl)piperidine-1-carbothioamide

Professional Introduction to N-(3-methoxyphenyl)piperidine-1-carbothioamide (CAS No. 501077-56-1)

N-(3-methoxyphenyl)piperidine-1-carbothioamide, a compound with the chemical identifier CAS No. 501077-56-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of N-(3-methoxyphenyl)piperidine-1-carbothioamide incorporates a piperidine ring, a moiety that is well-documented for its role in enhancing the bioavailability and pharmacological activity of various drug molecules.

The presence of a thiourea moiety in the compound's structure, specifically at the 1-position of the piperidine ring, introduces a reactive site that can be exploited for further chemical modifications. This feature makes N-(3-methoxyphenyl)piperidine-1-carbothioamide a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules designed for therapeutic purposes. The methoxy group attached to the phenyl ring further influences the electronic properties of the molecule, potentially affecting its interactions with biological targets.

In recent years, there has been a surge in research focused on developing new pharmacophores that can modulate neurological and cardiovascular functions. The piperidine scaffold, due to its favorable pharmacokinetic properties, has been extensively studied as a core structure in drug discovery. N-(3-methoxyphenyl)piperidine-1-carbothioamide fits into this category, as it combines the known benefits of the piperidine ring with additional functional groups that may enhance its pharmacological profile.

One of the most compelling aspects of N-(3-methoxyphenyl)piperidine-1-carbothioamide is its potential as a precursor in the synthesis of molecules targeting central nervous system disorders. Piperidine derivatives have shown promise in treating conditions such as depression, anxiety, and neurodegenerative diseases. The thiourea moiety in this compound could serve as a site for further derivatization to create novel analogs with improved efficacy and reduced side effects. Recent studies have highlighted the importance of structural diversity in drug design, and compounds like N-(3-methoxyphenyl)piperidine-1-carbothioamide offer a rich starting point for such explorations.

The synthesis of N-(3-methoxyphenyl)piperidine-1-carbothioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both the cost and environmental impact of production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between N-(3-methoxyphenyl)piperidine-1-carbothioamide and potential biological targets. These studies often involve docking simulations to predict how the compound might bind to enzymes or receptors involved in disease pathways. The results from such simulations can guide medicinal chemists in modifying the structure to improve binding affinity and selectivity.

The pharmacological evaluation of N-(3-methoxyphenyl)piperidine-1-carbothioamide has been conducted using both in vitro and in vivo models. In vitro assays have provided insights into its interactions with various enzymes and receptors, while animal studies have offered preliminary data on its behavioral effects. These early findings are crucial for determining whether the compound has therapeutic potential and for guiding further preclinical development.

One notable aspect of recent research is the exploration of N-(3-methoxyphenyl)piperidine-1-carbothioamide as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of this compound to enhance its inhibitory activity against specific kinases, researchers aim to develop new treatments that can selectively target these enzymes without affecting others.

The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular modeling and virtual screening have revolutionized the way new drugs are identified and designed. These tools allow researchers to rapidly evaluate thousands of compounds against biological targets, significantly reducing the time and resources required for hit identification.

In conclusion, N-(3-methoxyphenyl)piperidine-1-carbothioamide (CAS No. 501077-56-1) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in shaping the future of medicine.